N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]-2-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(5-bromo-6-chloropyridin-3-yl)sulfonyl-2-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C10H7BrClN3O3S2/c1-5-13-4-8(19-5)10(16)15-20(17,18)6-2-7(11)9(12)14-3-6/h2-4H,1H3,(H,15,16)
• InChI Key: NDYXQPQFTIBFDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)C(=O)NS(=O)(=O)C2=CC(=C(N=C2)Cl)Br
• Molecular Formula: C10H7BrClN3O3S2
• Molecular Weight: 396.7 g/mol

Description

N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]-2-methyl-1,3-thiazole-5-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BCTC and is known to have significant effects on the human body.

Mechanism of Action

BCTC acts as a potent and selective antagonist of the TRPV1 channel, which is a non-selective cation channel that is activated by various stimuli such as heat, protons, and capsaicin. BCTC binds to the TRPV1 channel and prevents the influx of calcium ions, which are responsible for the perception of pain. This mechanism of action makes BCTC an attractive candidate for the development of novel pain management drugs.
Biochemical and Physiological Effects:
BCTC has been shown to have significant effects on the human body, particularly in pain management. It has been found to reduce pain sensitivity in animal models of inflammatory and neuropathic pain. BCTC has also been shown to reduce the growth and proliferation of cancer cells, suggesting its potential applications in cancer treatment. However, more research is needed to fully understand the biochemical and physiological effects of BCTC.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for lab experiments, including its potent and selective antagonism of the TRPV1 channel, which makes it an attractive candidate for the development of novel pain management drugs. However, BCTC also has some limitations, including its complex synthesis method and potential toxicity, which may hinder its widespread use in scientific research.

Future Directions

There are several future directions for the study of BCTC. One potential direction is the development of novel pain management drugs based on the potent and selective antagonism of the TRPV1 channel. Another direction is the study of BCTC's potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Additionally, more research is needed to fully understand the biochemical and physiological effects of BCTC and to address its limitations in lab experiments.

Synthesis Methods

The synthesis of BCTC involves the reaction of 5-bromo-6-chloropyridin-3-amine with 2-methyl-1,3-thiazole-5-carbonyl chloride in the presence of a base. The resulting product is then treated with sulfonyl chloride to obtain N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]-2-methyl-1,3-thiazole-5-carboxamide. The synthesis method of BCTC is complex and requires expertise in organic chemistry.

Scientific Research Applications

BCTC has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant effects on the human body, particularly in pain management. BCTC is a potent and selective antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, which is known to play a crucial role in the perception of pain. BCTC has also been studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders.